[(1S,2R,3S,4S,6R,7R,8R)-4-Ethenyl-3-hydroxy-2,4,7,14-tetramethyl-9-oxo-6-tricyclo[5.4.3.01,8]tetradecanyl] 2-hydroxyacetate

• CAS No.: 125-65-5
• Product Name: [(1S,2R,3S,4S,6R,7R,8R)-4-Ethenyl-3-hydroxy-2,4,7,14-tetramethyl-9-oxo-6-tricyclo[5.4.3.01,8]tetradecanyl] 2-hydroxyacetate
• Molecular Formula: C22H34O5
• Molecular Weight: 378.5 g/mol
• IUPAC Name: (4-ethenyl-3-hydroxy-2,4,7,14-tetramethyl-9-oxo-6-tricyclo[5.4.3.01,8]tetradecanyl) 2-hydroxyacetate
• Standard InChI: InChI=1S/C22H34O5/c1-6-20(4)11-16(27-17(25)12-23)21(5)13(2)7-9-22(14(3)19(20)26)10-8-15(24)18(21)22/h6,13-14,16,18-19,23,26H,1,7-12H2,2-5H3
• Standard InChIKey: ZRZNJUXESFHSIO-FEOSZSLTSA-N
• Isomeric SMILES: C[C@@H]1CC[C@@]23CCC(=O)[C@H]2[C@]1([C@@H](C[C@@]([C@H]([C@@H]3C)O)(C)C=C)OC(=O)CO)C
• SMILES: CC1CCC23CCC(=O)C2C1(C(CC(C(C3C)O)(C)C=C)OC(=O)CO)C
• Canonical SMILES: CC1CCC23CCC(=O)C2C1(C(CC(C(C3C)O)(C)C=C)OC(=O)CO)C
• Appearance: Solid powder
• Melting Point: 170.5 °C
• Description: Pleuromulin is an antibiotic that derives from a class of antibacterials with different mechanisms of action from clinically used antibacterials. This is of interest due to the rapid onset of resistance to most antibacterial drugs. It has been shown that there is rarely cross-resistance between pleuromutilin derivatives and other antimicrobial agents.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Drosophilin B; octahydro-5,8-dihydroxy-4,6,9,10- tetramethyl-6-vinyl-3a,9-propano-3aH-cyclopenta- cycloocten-1(4H)-one 8-glycolate; pleuromutilin
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Synthesis and Antibacterial Activity of Novel Pleuromutilin Derivatives. Biol Pharm Bull. 2015;38(7):1041-8. doi: 10.1248/bpb.b15-00123. PubMed PMID: 26133714.; 8: Yi Y, Yang G, Zhang C, Chen J, Liang J, Shang R. Synthesis and evaluation of novel pleuromutilin derivatives with a substituted pyrimidine moiety. Eur J Med Chem. 2015 Aug 28;101:179-84. doi: 10.1016/j.ejmech.2015.06.034. Epub 2015 Jun 22. PubMed PMID: 26134552.; 9: Chen L, Yang D, Pan Z, Lai L, Liu J, Fang B, Shi S. Synthesis and Antimicrobial Activity of the Hybrid Molecules between Sulfonamides and Active Antimicrobial Pleuromutilin Derivative. Chem Biol Drug Des. 2015 Aug;86(2):239-45. doi: 10.1111/cbdd.12486. Epub 2014 Dec 18. PubMed PMID: 25431015.; 10: Wendlandt S, Kadlec K, Feßler AT, Schwarz S. Identification of ABC transporter genes conferring combined pleuromutilin-lincosamide-streptogramin A resistance in bovine methicillin-resistant Staphylococcus aureus and coagulase-negative staphylococci. 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Identification and manipulation of the pleuromutilin gene cluster from Clitopilus passeckerianus for increased rapid antibiotic production. Sci Rep. 2016 May 4;6:25202. doi: 10.1038/srep25202. PubMed PMID: 27143514; PubMed Central PMCID: PMC4855138.; 18: Li B, Wendlandt S, Yao J, Liu Y, Zhang Q, Shi Z, Wei J, Shao D, Schwarz S, Wang S, Ma Z. Detection and new genetic environment of the pleuromutilin-lincosamide-streptogramin A resistance gene lsa(E) in methicillin-resistant Staphylococcus aureus of swine origin. J Antimicrob Chemother. 2013 Jun;68(6):1251-5. doi: 10.1093/jac/dkt015. Epub 2013 Feb 5. PubMed PMID: 23386262.; 19: Dreier I, Hansen LH, Nielsen P, Vester B. A click chemistry approach to pleuromutilin derivatives. Part 3: extended footprinting analysis and excellent MRSA inhibition for a derivative with an adenine phenyl side chain. Bioorg Med Chem Lett. 2014 Feb 15;24(4):1043-6. doi: 10.1016/j.bmcl.2014.01.019. Epub 2014 Jan 15. 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• PubChem Compound: 31326
• Last Modified: Nov 11 2021